Cas no 1353967-11-9 (1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride)

1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride is a chemically synthesized compound featuring a pyrimidine core substituted with a chloro group at the 6-position and a methylthio group at the 2-position, further functionalized with a 1,4-diazepane moiety. Its hydrochloride salt form enhances solubility and stability, making it suitable for research applications. The compound's structural complexity offers potential utility in medicinal chemistry, particularly as an intermediate in the development of biologically active molecules. Its well-defined purity and consistent composition ensure reliability in experimental settings. The presence of reactive sites allows for further derivatization, broadening its applicability in synthetic and pharmacological studies.

1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride structure

1353967-11-9 structure

Product Name:1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride

CAS No:1353967-11-9

MF:C₁₀H₁₆Cl₂N₄S

MW:295.231838226318

CID:2091343

PubChem ID:66570060

Update Time:2025-10-15

1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride
- 1-(6-chloro-2-methylsulfanylpyrimidin-4-yl)-1,4-diazepane,hydrochloride
- DB-300725
- 1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepanehydrochloride
- SB58466
- 1-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-[1,4]diazepane hydrochloride
- 1-(6-chloro-2-methylsulfanylpyrimidin-4-yl)-1,4-diazepane;hydrochloride
- 1353967-11-9
- AKOS024464197
- MDL： MFCD21098801
- Inchi： 1S/C10H15ClN4S.ClH/c1-16-10-13-8(11)7-9(14-10)15-5-2-3-12-4-6-15;/h7,12H,2-6H2,1H3;1H
- InChI Key： UQHHDJICVYBOAX-UHFFFAOYSA-N
- SMILES： ClC1=CC(=NC(=N1)SC)N1CCNCCC1.Cl

Computed Properties

Exact Mass: 294.0472731g/mol
Monoisotopic Mass: 294.0472731g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4Å²

1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride Pricemore >>

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Chemenu	CM166049-1g	1-(6-Chloro-2-(methylthio)pyrimidin-4-yl)-1,4-diazepane hydrochloride	1353967-11-9	95%	1g	$382	2023-02-18
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